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Compound of Interest

Compound Name: N-Butyrylglycine-d2

Cat. No.: B12349981

This guide provides crucial safety protocols and logistical information for researchers,
scientists, and drug development professionals handling N-Butyrylglycine-d2. The following
procedures are designed to ensure a safe laboratory environment and proper management of
the substance from reception to disposal.

Personal Protective Equipment (PPE)

While N-Isobutyrylglycine-d2 is not classified as a hazardous substance, and N-Butyrylglycine
is noted to cause skin and eye irritation, it is imperative to adhere to standard laboratory safety
practices.[1][2] The following personal protective equipment is recommended to minimize
exposure and ensure safety.
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PPE Category

Item

Specifications & Usage

Eye and Face Protection

Safety Glasses with Side
Shields or Safety Goggles

Must meet ANSI Z87.1
standards.[3][4] To be worn at
all times in the laboratory to

protect against splashes.

Face Shield

Recommended when handling
larger quantities (>1 liter) or
when there is a significant risk

of splashing.[3] To be worn

over safety glasses or goggles.

Hand Protection

Nitrile or Latex Gloves

Inspect for tears or holes
before use. Remove and
replace immediately if

contaminated. Avoid skin

contact.

Body Protection

Laboratory Coat

A flame-resistant lab coat is
recommended.[3] It should be
fully buttoned with sleeves
rolled down to protect skin and

clothing.

Closed-toe Shoes

Required in all laboratory
settings to protect feet from

spills and falling objects.[3][4]

Respiratory Protection

Not generally required under
normal use with adequate

ventilation.

Use in a well-ventilated area or
a fume hood to avoid dust and
aerosol formation.[1][5] If
ventilation is inadequate, a
NIOSH-approved respirator

may be necessary.

Operational Plan: Safe Handling and Storage
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Proper handling and storage are critical to maintaining the integrity of N-Butyrylglycine-d2 and
ensuring a safe working environment.

Handling Protocol:

o Preparation: Before handling, ensure that the work area is clean and uncluttered. Locate the
nearest eyewash station and safety shower.

» Ventilation: Handle the compound in a well-ventilated area. Using a chemical fume hood is
recommended to avoid inhalation of any dust or aerosols.[1][5]

» Dispensing: When weighing or transferring the powder, do so carefully to minimize the
creation of dust.

» Avoid Contact: Avoid direct contact with the skin, eyes, and clothing.[1] In case of accidental
contact, follow the first aid measures outlined below.

e Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and
water after handling the compound.

Storage Protocol:
o Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.
o Temperature: Recommended storage temperature is typically between 2-8°C.

e Incompatibilities: Keep away from strong acids, strong bases, and strong oxidizing agents.[1]

First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.[1]

Remove contaminated clothing. Wash skin with
Skin Contact soap and plenty of water for at least 15 minutes.

Seek medical attention if irritation develops.[1]

Move to fresh air. If breathing is difficult, give
Inhalation oxygen. If not breathing, give artificial

respiration. Seek medical attention.[1]

Do NOT induce vomiting. Wash out mouth with
) water. Never give anything by mouth to an
Ingestion , . .
unconscious person. Seek medical attention

immediately.[1]

Disposal Plan

All chemical waste, including N-Butyrylglycine-d2 and any contaminated materials, must be
disposed of in accordance with local, state, and federal regulations.

e Waste Collection: Collect waste N-Butyrylglycine-d2 and any contaminated disposables
(e.g., gloves, weighing paper) in a designated, labeled hazardous waste container.

o Container Labeling: Clearly label the waste container with the chemical name and any
associated hazards.

» Disposal Request: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for proper disposal. Do not dispose of down the drain or in the regular
trash.

Experimental Workflow: Safe Handling of N-
Butyrylglycine-d2

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-W141928S1/N-Isobutyrylglycine-d2-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W141928S1/N-Isobutyrylglycine-d2-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W141928S1/N-Isobutyrylglycine-d2-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W141928S1/N-Isobutyrylglycine-d2-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b12349981?utm_src=pdf-body
https://www.benchchem.com/product/b12349981?utm_src=pdf-body
https://www.benchchem.com/product/b12349981?utm_src=pdf-body
https://www.benchchem.com/product/b12349981?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12349981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Preparation

Don Appropriate PPE

Prepare Work Area (Fume Hood)

Handling

Weigh Compound

Transfer to Reaction Vessel

If not using all material

Cleanup & Dis Storage
Decontaminate Work Area Seal Container
Dispose of Waste Store at 2-8°C

Remove PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of N-Butyrylglycine-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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